3-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: 3-[2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H19FN4O2S2/c24-19-8-1-2-9-20(19)27-21(29)15-32-23-25-10-11-28(23)17-6-3-5-16(13-17)22(30)26-14-18-7-4-12-31-18/h1-13H,14-15H2,(H,26,30)(H,27,29)
• InChI Key: VDTKFVWMQKODMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC=CN2C3=CC=CC(=C3)C(=O)NCC4=CC=CS4)F
• Molecular Formula: C23H19FN4O2S2
• Molecular Weight: 466.6 g/mol

Description

3-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C23H19FN4O2S2 and its molecular weight is 466.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The process of synthesizing complex compounds often involves multiple steps, including the preparation of intermediates and the use of various reagents and conditions. For instance, the synthesis and characterization of antimicrobial compounds, through a multi-step process involving condensation reactions and the use of specific reagents, indicate the complexity and meticulousness required in the synthesis of similar compounds. These methods are crucial for developing new drugs with potential antimicrobial properties (Talupur, Satheesh, & Chandrasekhar, 2021).

Biological Evaluation and Docking Studies

Biological evaluation and molecular docking studies are essential for understanding the interaction between synthesized compounds and biological targets. Such studies help in identifying the therapeutic potential of new compounds. The antimicrobial evaluation and docking studies of synthesized compounds can provide insights into their efficacy against specific microorganisms, indicating their potential applications in treating microbial infections (Talupur, Satheesh, & Chandrasekhar, 2021).

Antimycobacterial Activity

Research on fluorinated compounds, such as benzothiazolo imidazole compounds, has shown promising antimicrobial activity. These studies are significant for discovering new treatments for mycobacterial infections, indicating the potential use of complex fluorinated compounds in developing antimycobacterial agents (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).

Potential Antitumor Applications

The synthesis and in vitro evaluation of fluorinated benzothiazoles highlight the importance of structural modifications in enhancing the biological activity of these compounds. Such modifications can lead to the development of potent cytotoxic agents against various cancer cell lines, underscoring the potential antitumor applications of complex benzamide derivatives (Hutchinson et al., 2001).